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Compound Name: Methyl octadec-9-ynoate

Cat. No.: B073151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structural elucidation of methyl
octadec-9-ynoate, a long-chain fatty acid methyl ester of significant interest in various

research domains. This document outlines the key analytical techniques and experimental

protocols employed to confirm its molecular structure. Spectroscopic data from Nuclear

Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy are

presented in detailed tables. Furthermore, this guide includes diagrammatic representations of

the elucidation workflow and the molecular structure to facilitate a deeper understanding.

Introduction
Methyl octadec-9-ynoate is a monounsaturated fatty acid methyl ester with a carbon-carbon

triple bond at the ninth position. Its structural formula is C19H34O2, and it has a molecular

weight of 294.5 g/mol .[1] The precise determination of its chemical structure is paramount for

its application in research and development, particularly in fields such as organic synthesis,

biochemistry, and drug discovery. This guide details the methodologies and data interpretation

integral to the structural confirmation of this molecule.
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A summary of the key physicochemical properties of methyl octadec-9-ynoate is provided in

the table below.

Property Value Source

Molecular Formula C19H34O2 PubChem[1]

Molecular Weight 294.5 g/mol PubChem[1]

IUPAC Name methyl octadec-9-ynoate PubChem[1]

CAS Number 1120-32-7 PubChem[1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of methyl octadec-9-ynoate
is not readily available in the cited literature, a general and widely applicable method involves

the esterification of octadec-9-ynoic acid.

General Experimental Protocol: Esterification of
Octadec-9-ynoic Acid
Materials:

Octadec-9-ynoic acid

Methanol (anhydrous)

Sulfuric acid (concentrated) or other suitable acid catalyst

Sodium bicarbonate (saturated solution)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or hexane)

Round-bottom flask
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Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve octadec-9-ynoic acid in an excess of anhydrous methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in an organic solvent such as diethyl ether and transfer it to a

separatory funnel.

Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude methyl octadec-9-ynoate.

The crude product may be purified by column chromatography on silica gel if necessary.

Structural Elucidation Workflow
The structural confirmation of methyl octadec-9-ynoate is achieved through a combination of

spectroscopic techniques. The logical workflow for this process is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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